Cas no 1250170-61-6 (5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1250170-61-6
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5989629
• PubChem ID: 62060926
• Update Time: 2025-06-08

5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid
• 1250170-61-6
• AKOS011338550
• EN300-1592756

• Inchi： 1S/C10H17N3O2/c1-3-5-6-7-13-8(4-2)9(10(14)15)11-12-13/h3-7H2,1-2H3,(H,14,15)
• InChI Key： HXQUPOIPOQSXBI-UHFFFAOYSA-N
• SMILES： OC(C1=C(CC)N(CCCCC)N=N1)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid

5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1250170-61-6): An Overview

5-Ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1250170-61-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a triazole ring and carboxylic acid functionality. These properties make it a valuable building block for the synthesis of a wide range of biologically active molecules and functional materials.

The triazole ring is a five-membered heterocyclic compound with three nitrogen atoms and two carbon atoms. It is known for its high stability and reactivity, making it an essential component in various chemical reactions. The presence of the carboxylic acid group in 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid further enhances its reactivity and functional versatility. This combination of structural elements allows for the formation of stable and diverse chemical structures, which are crucial for applications in drug discovery and materials science.

In the context of medicinal chemistry, 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid has been explored for its potential therapeutic applications. Recent studies have shown that triazole-containing compounds exhibit a broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties. The carboxylic acid functionality can be readily modified to introduce various functional groups, such as esters or amides, which can enhance the compound's pharmacological properties and bioavailability.

One notable application of 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid is in the development of new antifungal agents. Fungal infections are a significant health concern, particularly in immunocompromised patients. The triazole ring is known to have potent antifungal activity due to its ability to inhibit ergosterol biosynthesis in fungal cells. By incorporating this ring into the structure of 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid, researchers have been able to design more effective antifungal compounds with improved pharmacokinetic profiles.

Beyond its medicinal applications, 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid has also found use in materials science. The triazole ring's stability and reactivity make it an ideal candidate for the synthesis of advanced materials with unique properties. For example, triazole-based polymers have been developed for applications in electronic devices, sensors, and coatings. These polymers exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications.

The synthesis of 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid typically involves a multi-step process that includes the formation of the triazole ring through a [3+2] cycloaddition reaction followed by the introduction of the carboxylic acid group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions have become a popular method for constructing triazole rings due to their high efficiency and selectivity.

In conclusion, 5-ethyl-1-pentyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1250170-61-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and functional versatility make it an attractive building block for the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods for this important compound.